Cas no 1805219-48-0 (Ethyl 3-chloro-4-cyano-5-hydroxybenzoate)

• Product Name: Ethyl 3-chloro-4-cyano-5-hydroxybenzoate
• CAS No: 1805219-48-0
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4947811
• Update Time: 2025-05-23

Ethyl 3-chloro-4-cyano-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-4-cyano-5-hydroxybenzoate

• Inchi： 1S/C10H8ClNO3/c1-2-15-10(14)6-3-8(11)7(5-12)9(13)4-6/h3-4,13H,2H2,1H3
• InChI Key： OFCBAORRLFQCDP-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C=C(C(=O)OCC)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.9
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-chloro-4-cyano-5-hydroxybenzoate

Ethyl 3-chloro-4-cyano-5-hydroxybenzoate: A Comprehensive Overview

Ethyl 3-chloro-4-cyano-5-hydroxybenzoate, with the CAS number 1805219-48-0, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound is a derivative of benzoic acid, featuring a hydroxyl group at position 5, a cyano group at position 4, and a chlorine atom at position 3. The ethyl ester group further enhances its solubility and reactivity, making it a valuable intermediate in various chemical syntheses.

The synthesis of Ethyl 3-chloro-4-cyano-5-hydroxybenzoate typically involves multi-step reactions, often starting from substituted benzoic acids. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. The compound's structure allows for various functional group transformations, making it a valuable building block in organic chemistry.

One of the most promising applications of Ethyl 3-chloro-4-cyano-5-hydroxybenzoate lies in the field of materials science. Researchers have explored its use as a precursor for advanced polymers and high-performance coatings. The cyano group imparts desirable electronic properties, while the hydroxyl group facilitates hydrogen bonding, enhancing the material's mechanical strength and thermal stability. Recent studies have demonstrated its potential in developing eco-friendly materials with improved durability under harsh conditions.

In the pharmaceutical industry, Ethyl 3-chloro-4-cyano-5-hydroxybenzoate has shown promise as an intermediate in drug synthesis. Its ability to undergo nucleophilic substitution and condensation reactions makes it ideal for constructing complex molecular frameworks. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, opening avenues for novel therapeutic agents.

The environmental impact of Ethyl 3-chloro-4-cyano-5-hydroxybenzoate has also been a focus of recent research. Studies have examined its biodegradability and toxicity under various conditions. Results indicate that the compound exhibits low toxicity to aquatic organisms when properly managed, aligning with growing demands for sustainable chemical practices.

From an analytical standpoint, modern spectroscopic techniques such as NMR and IR have been employed to characterize the compound's structure with high precision. These methods provide insights into the molecular geometry and intermolecular interactions, aiding in the optimization of synthetic pathways and application-specific modifications.

In conclusion, Ethyl 3-chloro-4-cyano-5-hydroxybenzoate stands as a testament to the ingenuity of modern chemistry. Its diverse applications across materials science, pharmaceuticals, and environmental chemistry highlight its significance as a multifaceted compound. As research continues to uncover new potentials, this compound is poised to play an even greater role in shaping future innovations.